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Abstract

This document provides a detailed protocol for the intravitreal (IVT) injection of FHT-1204, a
potent SMARCA4/SMARCA2 ATPase inhibitor, in mouse models. The protocol is designed for
preclinical research aiming to evaluate the efficacy and safety of FHT-1204 in studies of ocular
diseases. The procedures outlined below are synthesized from established methodologies for
intravitreal injections in mice and are intended to serve as a comprehensive guide. It is crucial
to note that a specific, publicly available protocol for FHT-1204 IVT injection was not identified;
therefore, the formulation and dosage sections are presented as recommendations that require
empirical validation by the end-user.

Introduction

Intravitreal injection is a standard and essential procedure in ophthalmic research, allowing for
the direct administration of therapeutic agents into the vitreous humor of the eye. This route of
administration is critical for targeting diseases of the posterior segment of the eye. FHT-1204 is
an investigational compound that has been identified as a potent inhibitor of
SMARCA4/SMARCA2 ATPase (BRG1 and BRM) with IC50 values of <10 nM[1]. The
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therapeutic potential of FHT-1204 in ocular pathologies necessitates a standardized and
reproducible protocol for its delivery in relevant animal models. This application note provides a
step-by-step methodology for the intravitreal injection of FHT-1204 in mice, covering animal
preparation, injection technique, and post-procedural care.

Materials and Reagents

A comprehensive list of necessary materials and reagents is provided in the table below.
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Catalog Number

Category ltem Supplier (Example)
(Example)
Test Article FHT-1204 GlpBio GC20894
Anesthetics Ketamine - -
Xylazine - -
Isoflurane - -
] ) 0.5% Proparacaine Alcon Laboratories,
Topical Anesthetic ) -
Hydrochloride Inc.
Mydriatic Agents 1% Tropicamide - -
2.5% Phenylephrine - -
o Ofloxacin ophthalmic
Antibiotics ) Allergan Inc. -
solution 0.3%
Bacitracin ophthalmic
] E. Fougera & Co. -
ointment
_ Dimethyl sulfoxide ] ]
Vehicle/Solvent Sigma-Aldrich -
(DMSO)
Phosphate-Buffered
Saline (PBS), sterile
o ) Hamilton Syringe )
Injection Equipment Hamilton 701RN
(e.g., 10 pL)
33-gauge or 34-gauge ]
Hamilton -
blunt-end needles
27-gauge or 30-gauge
sharp needles (for BD -
incision)
Animal Care Lubricant eye drops - -
Heating pad - -
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] Surgical microscope
Surgical Tools )
or stereomicroscope

Fine-tipped forceps

Formulation of FHT-1204 for Intravitreal Injection

Note: The following formulation is a recommendation and should be optimized based on
solubility and tolerability studies.

FHT-1204 is a small molecule that may require a co-solvent for solubilization. A common
approach for preclinical formulations involves the use of a minimal amount of an organic
solvent, such as dimethyl sulfoxide (DMSO), diluted in a sterile physiological buffer like
phosphate-buffered saline (PBS)[2].

) Working ) -
Component Stock Concentration _ Vehicle Composition
Concentration
10 mM in 100% 0.1% DMSO in sterile
FHT-1204 10 pM (example)
DMSO PBS

0.1% DMSO in sterile
PBS

Vehicle Control

Preparation of Working Solution (Example for 10 puM):
e Prepare a 10 mM stock solution of FHT-1204 in 100% DMSO.

» To prepare the working solution, perform a serial dilution. For a final concentration of 10 uM
with 0.1% DMSO, dilute the stock solution 1:100 in sterile PBS, and then further dilute to the
final desired concentration.

e The vehicle control should consist of the same final concentration of DMSO in sterile PBS as
the FHT-1204 solution[2].

Experimental Protocol
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The following protocol details the steps for performing an intravitreal injection in mice.

I. Animal Preparation

» Anesthesia: Anesthetize the mouse using either inhaled isoflurane or an intraperitoneal
injection of a ketamine/xylazine cocktail[3][4]. A combination of ketamine (e.g., 80-100
mg/kg) and xylazine (e.g., 5-10 mg/kg) is commonly used[3][4]. Ensure the animal is fully
anesthetized by checking for the absence of a pedal withdrawal reflex.

» Pupil Dilation: Apply one drop of 1% tropicamide and one drop of 2.5% phenylephrine to the
eye that will be injected[5][6][7][8]. Allow 5-10 minutes for the pupil to fully dilate.

» Positioning and Prophylaxis: Place the mouse on a heating pad to maintain body
temperature. Position the animal under a surgical microscope. Apply a drop of 0.5%
proparacaine hydrochloride for topical anesthesia and a drop of 0.3% ofloxacin ophthalmic
solution to prevent infection[2].

Il. Intravitreal Injection Procedure

The workflow for the intravitreal injection is depicted in the diagram below.
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Figure 1: Experimental workflow for intravitreal injection in mice.
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» Scleral Incision: Under the surgical microscope, make a small incision approximately 0.5 mm
posterior to the temporal limbus using a sterile 27-gauge or 30-gauge sharp needle[2][9]. Be
careful to avoid damaging the lens.

» Needle Insertion: Gently insert a 33-gauge or 34-gauge blunt-end needle attached to a
Hamilton syringe through the incision[9].

e Injection: Slowly inject 1-2 pL of the FHT-1204 solution or vehicle control into the center of
the vitreous cavity[2]. The injection should be performed over approximately 1-2 minutes to
avoid a rapid increase in intraocular pressure.

o Needle Withdrawal: After the injection, keep the needle in place for 1-2 minutes to prevent
reflux of the injected solution, then slowly withdraw the needle[9].

lll. Post-Operative Care

» Antibiotic Application: Immediately after withdrawing the needle, apply a small amount of
bacitracin ophthalmic ointment to the injection site to prevent infection[2].

» Recovery: Place the animal in a clean cage on a heating pad for recovery. Monitor the
animal until it is fully ambulatory.

Quantitative Data Summary

The following table provides a summary of key quantitative parameters for the intravitreal
injection protocol.
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Parameter

Value

Reference

Anesthesia (Ketamine)

80-100 mg/kg (IP)

[3]

Anesthesia (Xylazine)

5-10 mg/kg (IP)

[3]

Pupil Dilation (Tropicamide)

1%

(510718l

Pupil Dilation (Phenylephrine)

2.5%

[5]

Topical Anesthetic

0.5% Proparacaine HCI

[2]

Topical Antibiotic (Pre-

0.3% Ofloxacin

[2]

injection)
Injection Volume 1-2puL [2]
Incision Needle Gauge 27G or 30G [2][9]

Injection Needle Gauge

33G or 34G (blunt)

[9]

Topical Antibiotic (Post-

injection)

Bacitracin Ointment

[2]

Signaling Pathway of FHT-1204

FHT-1204 is an inhibitor of the ATPase activity of SMARCA4 (BRG1) and SMARCA2 (BRM),
which are catalytic subunits of the SWI/SNF chromatin remodeling complex. By inhibiting these

ATPases, FHT-1204 modulates gene expression, which may have therapeutic effects in

various diseases.
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Figure 2: Proposed mechanism of action for FHT-1204.

Conclusion

This document provides a comprehensive and detailed protocol for the intravitreal injection of
FHT-1204 in mouse models. Adherence to this protocol, with appropriate optimization of the
FHT-1204 formulation and dosage, will enable researchers to conduct reproducible preclinical
studies to evaluate the therapeutic potential of this novel compound in ophthalmology. Careful
surgical technique and post-operative care are paramount to ensure the welfare of the animals
and the integrity of the experimental results.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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